Cas no 1261737-97-6 (2,3'-Dibromo-2'-iodoacetophenone)

• Product Name: 2,3'-Dibromo-2'-iodoacetophenone
• CAS No: 1261737-97-6
• MF: C₈H₅Br₂IO
• MW: 403.837173223495
• CID: 4965405
• Update Time: 2023-08-24

2,3'-Dibromo-2'-iodoacetophenone Chemical and Physical Properties

Names and Identifiers

• 2,3'-Dibromo-2'-iodoacetophenone

• Inchi： 1S/C8H5Br2IO/c9-4-7(12)5-2-1-3-6(10)8(5)11/h1-3H,4H2
• InChI Key： UQGYJUMHHJESTI-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(CBr)=O)Br

Computed Properties

• Exact Mass: 403.77314 g/mol
• Monoisotopic Mass: 401.77519 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1
• Molecular Weight: 403.84